Cas no 1170404-43-9 (2-(4-Fluorobenzyl)thioethylamine Hydrochloride)

2-(4-Fluorobenzyl)thioethylamine Hydrochloride is a fluorinated organic compound featuring a benzylthioethylamine backbone with a hydrochloride salt form. The presence of the fluorine substituent enhances its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thioether linkage provides stability while allowing further functionalization, and the amine group, in its protonated form, improves solubility in polar solvents. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including CNS-targeting agents, due to its balanced lipophilicity and structural versatility. Its well-defined crystalline form ensures consistent purity, facilitating reproducible reactions in research and industrial applications.

2-(4-Fluorobenzyl)thioethylamine Hydrochloride structure

1170404-43-9 structure

Product Name:2-(4-Fluorobenzyl)thioethylamine Hydrochloride

CAS No:1170404-43-9

MF:C₉H₁₃ClFNS

MW:221.722623586655

CID:1077550

PubChem ID:18526230

Update Time:2025-05-24

2-(4-Fluorobenzyl)thioethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-[(4-Fluorobenzyl)sulfanyl]ethylamine hydrochloride
- 2-((4-Fluorobenzyl)thio)ethan-1-amine hydrochloride
- 1170404-43-9
- 2-[(4-Fluorobenzyl)sulfanyl]ethylamine HCl
- 2-[(4-Fluorobenzyl)sulfanyl]ethylaminehydrochloride
- KA-0717
- 2-((4-Fluorobenzyl)thio)ethanamine hydrochloride
- MFCD09027133
- 2-{[(4-fluorophenyl)methyl]sulfanyl}ethanamine hydrochloride
- CS-0329454
- 2-[(4-fluorophenyl)methylsulfanyl]ethanamine;hydrochloride
- 2-{[(4-fluorophenyl)methyl]sulfanyl}ethan-1-amine hydrochloride
- AKOS005073146
- VWB40443
- SB76806
- 2-[(4-Fluorobenzyl)sulfanyl]ethylamine, HCl
- 2-[(4-Fluorobenzyl)thio]ethylamine hydrochloride
- 2-((4-Fluorobenzyl)thio)ethanaminehydrochloride
- 2-(4-Fluorobenzyl)thioethylamine Hydrochloride
- MDL： MFCD09027133
- Inchi： 1S/C9H12FNS.ClH/c10-9-3-1-8(2-4-9)7-12-6-5-11;/h1-4H,5-7,11H2;1H
- InChI Key： OVUYRAOONAOJGJ-UHFFFAOYSA-N
- SMILES： Cl.S(CCN)CC1C=CC(=CC=1)F

Computed Properties

Exact Mass: 221.0441264g/mol
Monoisotopic Mass: 221.0441264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 113
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.3Å²

2-(4-Fluorobenzyl)thioethylamine Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F598278-10mg	2-[(4-Fluorobenzyl)thio]ethylamine Hydrochloride	1170404-43-9		10mg	$ 50.00	2022-06-04
TRC	F598278-50mg	2-[(4-Fluorobenzyl)thio]ethylamine Hydrochloride	1170404-43-9		50mg	$ 65.00	2022-06-04
TRC	F598278-100mg	2-[(4-Fluorobenzyl)thio]ethylamine Hydrochloride	1170404-43-9		100mg	$ 95.00	2022-06-04
Apollo Scientific	PC8586-250mg	2-[(4-Fluorobenzyl)thio]ethylamine hydrochloride	1170404-43-9		250mg	£48.00	2025-02-22
Apollo Scientific	PC8586-1g	2-[(4-Fluorobenzyl)thio]ethylamine hydrochloride	1170404-43-9		1g	£140.00	2023-04-22
1PlusChem	1P0091EU-250mg	2-[(4-fluorobenzyl)sulfanyl]ethylamine hydrochloride	1170404-43-9	95%	250mg	$82.00	2025-02-24
A2B Chem LLC	AE20934-250mg	2-[(4-Fluorobenzyl)sulfanyl]ethylamine, HCl	1170404-43-9	95%	250mg	$74.00	2024-04-20
A2B Chem LLC	AE20934-1g	2-[(4-Fluorobenzyl)sulfanyl]ethylamine, HCl	1170404-43-9	95%	1g	$170.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1400124-250mg	2-((4-Fluorobenzyl)thio)ethan-1-amine hydrochloride	1170404-43-9	97%	250mg	￥906.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1400124-1g	2-((4-Fluorobenzyl)thio)ethan-1-amine hydrochloride	1170404-43-9	97%	1g	￥1788.00	2024-08-09